Anti-Melanogenic Activity: 10(E)-Pentadecenoic Acid vs. Saturated C15:0 in Melanoma Cells
In α-MSH-stimulated B16F10 melanoma cells, 10(E)-pentadecenoic acid (10E-PDA) significantly reduces melanin production and intracellular tyrosinase activity [1]. This contrasts with the broad anti-inflammatory profile of its saturated analog, pentadecanoic acid (C15:0), which is primarily active in immune cell systems [2]. 10E-PDA also inhibits nuclear translocation of MITF, a key transcription factor for melanogenesis, at concentrations up to 15 μM without exhibiting cytotoxicity [1]. This specific anti-pigmentation effect is not a recognized property of C15:0, demonstrating a functional divergence dictated by the unsaturated bond.
| Evidence Dimension | Anti-Melanogenic Activity & Cytotoxicity |
|---|---|
| Target Compound Data | Significant reduction in melanin production and tyrosinase activity; no cytotoxicity up to 15 μM |
| Comparator Or Baseline | Pentadecanoic acid (C15:0) - Anti-inflammatory/antiproliferative activity in immune cell models, no reported specific anti-melanogenic effect |
| Quantified Difference | Functional divergence; 10E-PDA active in melanogenesis pathway vs. C15:0 broad immune-modulation |
| Conditions | α-MSH-stimulated B16F10 murine melanoma cells (in vitro) |
Why This Matters
For researchers investigating pigmentation disorders or cosmetic biochemistry, this specific anti-melanogenic activity at non-cytotoxic concentrations provides a targeted tool unavailable with saturated odd-chain fatty acids.
- [1] Anonymous. (2024). 10(E)-Pentadecenoic Acid Inhibits Melanogenesis Partly Through Suppressing the Intracellular MITF/Tyrosinase Axis. Antioxidants, 13(12), 1547. View Source
- [2] Butterworth, C.N., et al. (2022). Broader and safer clinically-relevant activities of pentadecanoic acid compared to omega-3: Evaluation of an emerging essential fatty acid across twelve primary human cell-based disease systems. PLoS ONE. View Source
